Cas no 2228359-86-0 (5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine)

• Product Name: 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine
• CAS No: 2228359-86-0
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 6550851
• PubChem ID: 165656255
• Update Time: 2025-10-27

5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine
• 2228359-86-0
• EN300-1811948

• Inchi： 1S/C6H7N5/c7-6-8-3-5(10-6)4-1-2-9-11-4/h1-3H,(H,9,11)(H3,7,8,10)
• InChI Key： LLNAXFQIMXAHKR-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C1C1=CC=NN1

Computed Properties

• Exact Mass: 149.07014524g/mol
• Monoisotopic Mass: 149.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine

5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine (CAS No. 2228359-86-0): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine (CAS No. 2228359-86-0) is an emerging heterocyclic compound that has garnered significant attention in pharmaceutical research and material science. This bifunctional molecule combines the structural features of both pyrazole and imidazole rings, making it a valuable scaffold for drug discovery and advanced material development. The compound's unique molecular architecture enables diverse applications ranging from medicinal chemistry to organic electronics.

The growing interest in heterocyclic compounds like 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine stems from their remarkable biological activities and material properties. Recent studies highlight its potential as a building block for kinase inhibitors, with particular relevance in cancer research where targeted therapies are increasingly sought after. The compound's ability to form multiple hydrogen bonds makes it particularly interesting for designing molecular recognition systems and supramolecular assemblies.

From a synthetic chemistry perspective, 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine offers several advantages. Its nitrogen-rich structure provides multiple sites for functionalization, allowing medicinal chemists to optimize pharmacokinetic properties. The compound's moderate polarity contributes to good solubility in common organic solvents while maintaining sufficient lipophilicity for membrane permeability - a crucial factor in drug development. These characteristics explain why researchers frequently search for "pyrazole-imidazole hybrid synthesis" and "nitrogen-rich heterocycles for drug design".

In material science applications, 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine has shown promise as a precursor for coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a multidentate ligand enables the construction of novel porous materials with potential applications in gas storage, separation technologies, and catalysis. This aligns with current industry trends toward sustainable chemistry and green technologies, addressing frequent search queries about "organic materials for clean energy" and "MOF building blocks".

The pharmacological potential of 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine derivatives continues to expand. Recent patent literature reveals investigations into its use as a core structure for JAK inhibitors, BTK inhibitors, and other small molecule therapeutics. These developments respond to the growing demand for treatments targeting autoimmune diseases and hematological malignancies. The compound's structural similarity to purine bases also makes it relevant for nucleic acid recognition and epigenetic modulation, areas receiving increasing attention in precision medicine.

Quality control and analytical characterization of 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Researchers often search for "analytical methods for heterocyclic amines" and "characterization of nitrogen-rich compounds", reflecting the importance of robust quality assessment in this field.

The commercial availability of 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine (CAS No. 2228359-86-0) has increased significantly in recent years, with suppliers offering both research quantities and bulk orders. Market analysis indicates growing demand from both academic institutions and pharmaceutical companies, particularly those focusing on fragment-based drug discovery and combinatorial chemistry. This trend corresponds with search patterns showing interest in "where to buy pyrazole-imidazole derivatives" and "custom synthesis of heterocyclic compounds".

Environmental and safety considerations for handling 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The compound's stability profile and storage conditions are frequent topics in search queries, particularly "stability of nitrogen heterocycles" and "handling protocols for amino-substituted imidazoles".

Future research directions for 5-(1H-pyrazol-3-yl)-1H-imidazol-2-amine include exploration of its photophysical properties for optoelectronic applications and further development of its pharmacological derivatives. The compound's versatility ensures it will remain relevant in addressing contemporary challenges across multiple scientific disciplines, from healthcare to sustainable technology. This comprehensive overview highlights why searches for "applications of pyrazole-imidazole hybrids" and "emerging heterocyclic compounds in drug discovery" continue to rise in scientific databases.